1-(4-(4-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone

• IUPAC Name: 1-[4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C21H22FN3O2S/c1-2-27-17-4-3-5-18-20(17)23-21(28-18)25-12-10-24(11-13-25)19(26)14-15-6-8-16(22)9-7-15/h3-9H,2,10-14H2,1H3
• InChI Key: YIQIRRUXERJLAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C21H22FN3O2S
• Molecular Weight: 399.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reagents and conditions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. The piperazine ring and the benzothiazole ring are both six-membered rings, but the piperazine ring contains two nitrogen atoms while the benzothiazole ring contains a sulfur and a nitrogen atom. The ethoxy group is an ether functional group attached to the benzothiazole ring, and the fluorophenyl group is a phenyl (aromatic) ring with a fluorine atom attached.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The ether group might be cleaved under acidic conditions, and the aromatic rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. It’s likely to be a solid at room temperature, and its solubility would depend on the solvent used.

Scientific Research Applications

Crystal Structure and Synthesis

• Crystal Structure Analysis : A study detailed the crystal structure of a compound derived from ethyl 1-piperazinecarboxylate and 4-fluorobenzoic acid, revealing the conformation of its molecules and the chair conformation of the piperazine ring, highlighting the compound's structural features (Faizi, Ahmad, & Golenya, 2016).

• Electrochemical Synthesis : Research on electrochemical synthesis presented a method for creating new arylthiobenzazoles by oxidation of a related compound, showcasing a novel synthesis pathway that could be relevant to the compound of interest (Amani & Nematollahi, 2012).

Biological Activities and Characterizations

• Cytotoxic and Binding Analysis : A synthesized compound utilizing a click chemistry approach was evaluated for cytotoxicity and binding analysis, revealing insights into its pharmacokinetic nature for further biological applications (Govindhan et al., 2017).

• Antimicrobial Activity : The antimicrobial activity of new pyridine derivatives, possibly related in structure or synthesis approach to the compound , was investigated, showing variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Advanced Synthesis Techniques

• Microwave-Assisted Synthesis : A study highlighted the microwave-assisted synthesis of hybrid molecules containing the benzothiazol-2-yl piperazin-1-yl motif, offering a greener and more efficient synthesis method that could apply to the synthesis of the compound of interest (Said et al., 2020).

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound would depend on its biological activity. If it shows promising activity in initial tests, it might be further optimized and eventually tested in clinical trials.